Cas no 51476-11-0 (4-Bromo-2'-carboethoxybenzophenone)

• Product Name: 4-Bromo-2'-carboethoxybenzophenone
• CAS No: 51476-11-0
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 1075262
• PubChem ID: 246121
• Update Time: 2025-04-20

4-Bromo-2'-carboethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2'-carboethoxybenzophenone
• ethyl 2-(4-bromobenzoyl)benzoate
• 2-(4-Brom-benzoyl)-benzoesaeure-aethylester
• 2-(4-bromo-benzoyl)-benzoic acid ethyl ester
• 4'-Brom-benzophenon-carbonsaeure-(2)-aethylester
• NSC-58708
• NSC58708
• DTXSID80289053
• BCA47611
• NCIOpen2_007691
• AKOS016017813
• MFCD00672028
• 51476-11-0

• MDL： MFCD00672028
• Inchi： 1S/C16H13BrO3/c1-2-20-16(19)14-6-4-3-5-13(14)15(18)11-7-9-12(17)10-8-11/h3-10H,2H2,1H3
• InChI Key： BAESXNFKJZRLNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 332.00500
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.85680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones